N-Methylolmaleimide

Description

N-Methylmaleimide (NMM) is an organic compound with the formula C5H5NO2 . It is an electron-deficient olefin that functions as a thiol-blocking reagent . NMM appears as light yellow crystals or a white to light yellow powder or crystal . It has a melting point between 94-96°C and is slightly soluble in water, but sparingly soluble in chloroform and slightly soluble in methanol .

NMM is used in several applications, including as a dienophile in Diels-Alder reactions, in the synthesis of organic structure-directing agents for designing silicogermanate zeolites, and for the synthesis of biologically active pyrrolo[2,1-a]isoquinolines . It can also be used as a dipolarophile in [3 + 2] dipolar addition reactions and as a co-monomer in atom transfer radical polymerization of styrene to obtain styrene copolymers with programmed microstructure . NMM is associated with several hazards, including being an acute oral toxin, causing severe skin burns and eye damage, and potentially causing an allergic skin reaction .

A similar compound is maleimide, also known as 1H-pyrrole-2,5-dione, which lacks the methyl group on the nitrogen atom . Another related compound is N-ethylmaleimide, where an ethyl group is attached to the nitrogen instead of a methyl group.

• CAS No.: 5063-96-7
• Product Name: N-Methylolmaleimide
• Molecular Formula: C5H5NO3
• Molecular Weight: 127.1 g/mol
• IUPAC Name: 1-(hydroxymethyl)pyrrole-2,5-dione
• Standard InChI: InChI=1S/C5H5NO3/c7-3-6-4(8)1-2-5(6)9/h1-2,7H,3H2
• Standard InChIKey: BHPDNFUVYQFFNK-UHFFFAOYSA-N
• SMILES: C1=CC(=O)N(C1=O)CO
• Canonical SMILES: C1=CC(=O)N(C1=O)CO
• Synonyms: N-Methylolmaleimide; N-(Hydroxymethyl)maleimide; 1-(Hydroxymethyl)-1H-pyrrole-2,5-dione
• PubChem Compound: 227678
• Last Modified: Sep 14 2023